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Discovery and Mode of Action

Ametoctradin's discovery benefited from advanced techniques that predicted molecular activity, allowing

researchers to optimize its structure and synthetic approach [1]. Its key differentiator is its novel binding

behavior within the cytochrome bc₁ complex, cutting off the energy flow of the fungus by inhibiting

mitochondrial respiration at a previously unknown binding site [1] [2]. The compound also exhibits direct

activity on zoospores, causing them to burst within seconds of application at very low concentrations [1].

The diagram below illustrates Ametoctradin's multi-faceted inhibitory effect on Phytophthora infestans.
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Ametoctradin Application

Forms a stable protective layer
on the leaf surface

Inhibits Mitochondrial
Respiration (Complex III) Direct Effect on Zoospores

Cuts off fungal energy flow
(ATP synthesis inhibited)

Causes zoospores to burst
within seconds

Controls infectious stages
and prevents disease

Click to download full resolution via product page

Key Experimental Protocols

Mycelial Growth Inhibition Assay

This protocol determines the sensitivity (EC₅₀ values) of fungal isolates to ametoctradin [3].

Media Preparation: Prepare V8 juice agar plates (100 mL V8 juice, 1.4 g calcium carbonate, 15 g

agar). Amend the media with a range of ametoctradin concentrations (e.g., 0.04, 0.08, 0.2, 0.4, 0.8,
or 1.0 μg mL⁻¹). To ensure accurate results, add Salicylhydroxamic Acid (SHAM) at 100 μg mL⁻¹ to

the medium to inhibit the alternative respiration pathway in the pathogen [3].
Inoculation and Incubation: Take fresh plugs (5 mm diameter) from the actively growing edge of the

mycelia. Place these plugs onto the amended media. Incubate the plates at 20°C in the dark for 3
days [3].

Data Collection and Analysis: Measure the diameter of each colony perpendicularly after the
incubation period. The EC₅₀ value can be calculated by plotting the fungicide concentration against

the relative inhibition of mycelial growth [3].

Biodegradation Study in a Packed-Bed Bioreactor (PBBR)
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This in vitro system assesses microbial degradation of ametoctradin and generates metabolite profiles free

from soil-derived inhibitors like humic acids [4].

System Setup: A packed-bed bioreactor is used to culture complex microbial consortia derived from
agricultural soils [4].

Pulse Experiment: The reactor is maintained at a specific dilution rate (e.g., 0.03 h⁻¹). A single pulse
of ametoctradin (e.g., 0.41 μg mL⁻¹) is injected into the system [5] [4].

Sampling and Analysis: Sample the reactor at multiple time intervals (e.g., 0, 6.5, 24, 48, 54, 73,
and 83 hours). Monitor the levels of ametoctradin and its metabolites using HPLC-UV or HPLC-

MS/MS. Compare the actual concentration data with theoretical washout curves to confirm microbial
degradation versus physical dilution [5] [4].

Microbiome Analysis: Use 16S rRNA amplicon sequencing to monitor shifts in the microbial
community, identifying taxa (e.g., Burkholderiales) that increase in relative abundance and are likely

responsible for degradation [4].

Development and Commercialization

BASF developed co-formulations of ametoctradin to enhance its anti-resistance profile and provide

multiple modes of action. The following commercial products are highlighted in the search results:

Product
Name

Co-formulated Actives Key Features and Target Crops

Resplend Ametoctradin +
Dimethomorph [1]

Protectant, locally systemic, and translaminar activity;
controls foliar and tuber blight in potatoes [1].

Decabane Ametoctradin + Mancozeb
[1]

A robust protectant fungicide for use during stable canopy
stages in potatoes [1].

Privest Ametoctradin + Potassium
Phosphonates [6]

A systemic product that primes the plant's natural
defenses; recommended for early use in potato blight

programs [6].

Ametoctradin was first introduced in Germany in 2009 and received its first UK approval in 2012 [7]. It is

approved for use in many EU member states, with an approval expiry date of 31 December 2025 [7]. It is

also used in Latin America and Morocco [7].
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Safety and Environmental Profile

Based on regulatory assessments, ametoctradin has a favorable profile [1] [7]:

Human & Animal Safety: It was found to be safe to humans and animals based on extensive

toxicological studies, resulting in good consumer and operator safety [1].
Environmental Fate: It has low aqueous solubility and is generally not persistent in soil, though it

can persist in aquatic systems under certain conditions. The risk of leaching to groundwater is low [7].
Biodegradation: Microbial degradation is a key route for its breakdown in the environment, with

bacteria from the order Burkholderiales implicated in the process [4].

Ametoctradin provides a resistance management tool for controlling oomycete pathogens like late blight

and downy mildews. Its novel chemistry and unique binding site offer no cross-resistance, making it valuable

in integrated pest management programs [1] [6] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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discovery-and-development-basf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/b518383#ametoctradin-discovery-and-development-basf
https://www.smolecule.com/products/b518383#ametoctradin-discovery-and-development-basf
https://www.smolecule.com/products/b518383#ametoctradin-discovery-and-development-basf
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s518383?utm_src=pdf-bulk
https://www.smolecule.com/products/s518383?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

